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Compound of Interest |

Compound Name: Eriobofuran
CAS No.: 97218-06-9
Cat. No.: B161732
- 7

Executive Summary & Substance Identification

Eriobofuran is a dibenzofuran-class phytoalexin, primarily isolated from the Rosaceae family
(e.g., Eriobotrya japonica, Malus domestica) as a plant defense compound against pathogens
like Erwinia amylovora.[1]

CRITICAL SAFETY DISTINCTION: Do not confuse Eriobofuran with Carbofuran. Carbofuran
is a highly toxic carbamate pesticide (acetylcholinesterase inhibitor).[1] Eriobofuran is a
dibenzofuran derivative with distinct antimicrobial properties.[1][2] While less acutely toxic than
carbamates, Eriobofuran possesses a stable dibenzofuran core that requires specific high-
temperature destruction to prevent environmental persistence.[1]

This guide provides a self-validating protocol for the containment and disposal of Eriobofuran,
adhering to the "Precautionary Principle" for bioactive organic heterocycles.

Chemical Profile & Hazard Data
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Operational Implication

Chemical Class

Dibenzofuran derivative

High thermal stability; requires

(Phytoalexin) incineration.[3][4]
. Low in water; High in MeOH, Use organic solvents for
Solubility ) o
Acetone, DMSO equipment decontamination.[1]
o Stable; Sensitive to strong DO NOT mix with perchlorates
Reactivity o ] ]
oxidizers or nitrates in waste streams.[1]
) ] Treat as Toxic Organic Waste.
o Bioactive .
Toxicity o ) ] [1] Prevent release to aquatic
(Antimicrobial/Antifungal)
systems.[1][5][6]
N ] Classify as Non-Halogenated
Not specifically listed (U- ) )
RCRA Status Organic Waste (unless mixed

coded)

with halogens).[1]

Operational Handling & Waste Segregation[1][3]

To ensure scientific integrity and safety, the disposal process begins at the bench.[1] The

stability of the dibenzofuran ring means it does not degrade easily under standard ambient

conditions.[1]

The "Solvent Stream" Rule

Eriobofuran waste is almost exclusively generated in solution (HPLC fractions, extraction

solvents).[1]

» Solid Waste: Pure solid Eriobofuran or contaminated silica gel must be segregated into

Solid Toxic Waste containers.[1]

e Liquid Waste: Must be segregated into Non-Halogenated Organic Solvents (Stream A)

unless mixed with Chloroform/DCM, in which case it moves to Halogenated Waste (Stream

B).[1]

Why this matters: Incineration parameters differ for halogenated vs. non-halogenated streams.

[1] Correct segregation ensures complete thermal destruction of the furan ring without
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generating dioxins (PCDDs) downstream.[1]

Disposal Workflow: The Decision Matrix

The following logic gate ensures that every gram of Eriobofuran is accounted for and routed to
the correct destruction facility.

Eriobofuran Waste Generated

Physical State?

Liquid Solution Solid / Silica / Debris

Contains Halogens?
(DCM, Chloroform, etc.)

Stream S: Solid Toxic

No (MeOH, DMSO, Acetone) Organic Waste

Stream A: Non-Halogenated Stream B: Halogenated
Organic Waste Organic Waste

High-Temp Incineration
(>1000°C)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating Eriobofuran waste streams to ensure regulatory
compliance and complete destruction.

Step-by-Step Disposal Protocol
Phase 1: Quenching & Stabilization

Note: Eriobofuran is not pyrophoric or violently reactive, so chemical quenching is rarely
necessary.[1] The goal is containment.

e Dilution: If the compound is in a highly concentrated stock (>10 mM), dilute with a compatible
combustible solvent (Ethanol or Acetone) before adding to the waste container.[1] This
prevents precipitation and "hot spots” in the waste drum.[1]

o Oxidizer Check: Verify the waste container does not contain Chromic Acid, Nitric Acid, or
Peroxides.[1] Mixing dibenzofurans with strong oxidizers can lead to uncontrolled exothermic
reactions.[1]

Phase 2: Containerization

» Vessel Selection: Use HDPE (High-Density Polyethylene) or Amber Glass containers.[1]
Avoid LDPE for long-term storage of concentrated DMSO solutions.[1]

o Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.[1]

» Secondary Containment: All waste containers must be stored in a chemically resistant tray
capable of holding 110% of the volume of the largest container.[1]

Phase 3: Labeling (The "Chain of Custody")

A generic "Organic Waste" label is insufficient for bioactive research chemicals.[1] The label
must explicitly state:

o Constituent: Eriobofuran (Dibenzofuran derivative).[1]
e Hazard: Toxic, Irritant.[1]

e Solvent Matrix: e.g., "In Methanol/Water".

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b161732?utm_src=pdf-body
https://www.benchchem.com/product/b161732?utm_src=pdf-body
https://en.wikipedia.org/wiki/Carbofuran
https://en.wikipedia.org/wiki/Carbofuran
https://en.wikipedia.org/wiki/Carbofuran
https://en.wikipedia.org/wiki/Carbofuran
https://en.wikipedia.org/wiki/Carbofuran
https://en.wikipedia.org/wiki/Carbofuran
https://en.wikipedia.org/wiki/Carbofuran
https://en.wikipedia.org/wiki/Carbofuran
https://en.wikipedia.org/wiki/Carbofuran
https://en.wikipedia.org/wiki/Carbofuran
https://www.benchchem.com/product/b161732?utm_src=pdf-body
https://en.wikipedia.org/wiki/Carbofuran
https://en.wikipedia.org/wiki/Carbofuran
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Phase 4: Final Destruction

¢ Method: Commercial Incineration.[1]

o Specification: The waste must be sent to a TSDF (Treatment, Storage, and Disposal Facility)
permitted for High-Temperature Incineration.[1]

e Mechanism: The dibenzofuran ring is thermally stable.[1] Destruction requires temperatures
exceeding 1000°C with a residence time of >2 seconds to ensure ring cleavage and prevent

the formation of toxic byproducts.[1]

Emergency Spill Response

In the event of a spill, immediate containment is required to prevent surface contamination and
potential tracking of the bioactive compound.[1]

1. Don PPE 2. Containment 3. Decontamination 4. Disposal 5. Report Incident
(Nitrile Gloves, Lab Coat, Goggles) (Absorbent Pads/Vermiculite) (Wipe with Acetone/Ethanol) (Place all materials in Solid Waste) (EHS Log)

Spill Detected

Click to download full resolution via product page

Figure 2: Immediate operational workflow for Eriobofuran spills. Speed and containment are

prioritized over complex neutralization.

Decontamination Verification: After cleaning a spill, use a UV lamp (if the specific isomer is
fluorescent, as many dibenzofurans are) to check for residual traces on the benchtop.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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